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Introduction

Human α-defensin 5 (hD5), a crucial component of the innate immune system, is a 32-amino

acid cationic peptide with potent, broad-spectrum antimicrobial activity against a variety of

pathogens.[1][2] Expressed by Paneth cells in the small intestine, hD5 plays a vital role in

maintaining mucosal immunity.[1][3] The therapeutic potential of hD5 as a novel antibiotic has

driven the need for a cost-effective and scalable production method.[4][5] Recombinant

expression in Escherichia coli offers an attractive platform for producing large quantities of hD5.

[6][7][8] However, the inherent toxicity of hD5 to the bacterial host and the presence of three

essential disulfide bonds pose significant challenges to its successful expression.[9][10]

These application notes provide a comprehensive overview and detailed protocols for the

expression and purification of bioactive recombinant hD5 in E. coli using a fusion protein

strategy, a widely adopted approach to circumvent toxicity and enhance solubility.[6][7]
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Direct expression of antimicrobial peptides like hD5 in E. coli is often lethal to the host. To

overcome this, hD5 is typically expressed as a fusion protein.[6][7] This strategy masks the

peptide's antimicrobial activity during expression and can also protect it from proteolytic

degradation.[7] Commonly used fusion partners include Thioredoxin (TrxA) and Small

Ubiquitin-related Modifier (SUMO), which are known to enhance the solubility of their fusion

partners.[11][12][13][14]

The general workflow involves:

Gene Synthesis and Cloning: The codon-optimized gene for mature hD5 is fused to the gene

of a carrier protein (e.g., TrxA or SUMO) in an appropriate expression vector, often

containing a hexahistidine (His6) tag for purification.

Expression in E. coli: The expression vector is transformed into a suitable E. coli strain, such

as BL21(DE3). For proteins with disulfide bonds like hD5, strains with a more oxidizing

cytoplasm, like Origami B, may improve proper folding.[9]

Purification of the Fusion Protein: The expressed fusion protein is purified from the cell lysate

using affinity chromatography, typically Immobilized Metal Affinity Chromatography (IMAC)

for His-tagged proteins.[1]

Cleavage of the Fusion Tag: The purified fusion protein is treated with a specific protease

(e.g., enterokinase or SUMO protease) to release the hD5 peptide.

Purification of hD5: The released hD5 is separated from the fusion tag and protease using

cation exchange chromatography, leveraging its high positive charge.[1][11]
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Fusion
Partner

E. coli
Strain

Expression
Conditions

Fusion
Protein
Yield

Purified
hD5 Yield

Reference

Thioredoxin A

(TrxA)
BL21(DE3) MBL medium

Up to 1.49

g/L

Not specified,

overall

recovery of

38%

[11]

GFP BL21

LB medium, 1

mM IPTG, 3h

induction

Higher than

in Origami B

strain

Not specified [9]

GFP Origami B

LB medium, 1

mM IPTG, 3h

induction

Lower than in

BL21 strain
Not specified [9]

Table 2: Antimicrobial Activity of Recombinant hD5
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Target
Microorganism

Assay Method
Quantitative
Measurement (MIC
or other)

Reference

Escherichia coli Turbidimetric Assay Efficiently killed [15]

Staphylococcus

aureus
Turbidimetric Assay

More toxic towards S.

aureus than E. coli
[15]

Escherichia coli
Antimicrobial Activity

Assay

Showed antimicrobial

activity
[11]

Staphylococcus

aureus

Antimicrobial Activity

Assay

No antimicrobial

activity observed
[11]

Methicillin-resistant

Staphylococcus

aureus (MRSA)

Bacterial Survival

Assay

5 µM of HD5-GFP

fusion reduced

survival by up to 99%

[9]

Pseudomonas

aeruginosa

Bacterial Survival

Assay

5 µM of HD5-GFP

fusion reduced

survival by up to 99%

[9]

Listeria

monocytogenes

Microbicidal Activity

Assay

Active against L.

monocytogenes
[16]

Candida albicans
Microbicidal Activity

Assay

Active against C.

albicans
[16]

Experimental Workflow Diagram
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Caption: Overall workflow for recombinant hD5 expression and purification.
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Experimental Protocols
Cloning of the hD5 Gene into an Expression Vector
This protocol describes the cloning of a codon-optimized hD5 gene into a pET-based vector

containing a Thioredoxin (TrxA) fusion partner and a C-terminal His6-tag.

1.1. Gene Synthesis:

Synthesize the DNA sequence encoding mature human α-defensin 5 (A63-R94, UniProt:

Q01523). Codon optimization for E. coli is highly recommended to enhance expression

levels.

Design the gene to be in-frame with the C-terminus of the TrxA fusion protein and to include

a specific protease cleavage site (e.g., for enterokinase) between TrxA and hD5.

Incorporate appropriate restriction sites at the 5' and 3' ends for cloning into the expression

vector.

1.2. Vector Preparation and Ligation:

Digest the expression vector (e.g., pET32a) and the synthesized hD5 gene with the selected

restriction enzymes.

Purify the digested vector and insert using a gel extraction kit.

Perform ligation of the digested insert into the linearized vector using T4 DNA ligase.

Transform the ligation product into a competent cloning strain of E. coli (e.g., DH5α).

Select positive clones by colony PCR and confirm the sequence by Sanger sequencing.

Expression of the TrxA-hD5 Fusion Protein
2.1. Transformation:

Transform the confirmed expression plasmid into an E. coli expression strain such as

BL21(DE3) or Origami B(DE3).[9] Plate on LB agar containing the appropriate antibiotic for

plasmid selection.
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2.2. Protein Expression:

Inoculate a single colony into 5 mL of LB medium with the selective antibiotic and grow

overnight at 37°C with shaking.

The next day, inoculate 1 L of fresh LB medium with the overnight culture to an initial OD600

of 0.05-0.1.

Grow the culture at 37°C with shaking until the OD600 reaches 0.4-0.6.

Induce protein expression by adding IPTG to a final concentration of 0.4-1 mM.[9][17]

Continue to incubate the culture for 4-6 hours at a reduced temperature (e.g., 30-34°C) to

enhance protein solubility.[17][18]

Harvest the cells by centrifugation at 6000 x g for 15 minutes at 4°C.[9] The cell pellet can be

stored at -80°C.

Purification of Recombinant hD5
This protocol involves a three-step purification strategy: affinity chromatography, proteolytic

cleavage, and cation exchange chromatography.[1]

3.1. Cell Lysis:

Resuspend the cell pellet in lysis buffer (e.g., 50 mM Tris-HCl, 300 mM NaCl, 10 mM

imidazole, pH 8.0).

Lyse the cells by sonication on ice.

Clarify the lysate by centrifugation at 13,000 x g for 20 minutes at 4°C to remove cell debris.

[17]

3.2. Immobilized Metal Affinity Chromatography (IMAC):

Equilibrate a Ni-NTA affinity column with lysis buffer.

Load the clarified lysate onto the column.
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Wash the column with wash buffer (e.g., 50 mM Tris-HCl, 300 mM NaCl, 20-40 mM

imidazole, pH 8.0) to remove non-specifically bound proteins.

Elute the His-tagged TrxA-hD5 fusion protein with elution buffer (e.g., 50 mM Tris-HCl, 300

mM NaCl, 250-500 mM imidazole, pH 8.0).

Analyze the fractions by SDS-PAGE to confirm the presence of the fusion protein.

3.3. Proteolytic Cleavage:

Pool the fractions containing the fusion protein and dialyze against a cleavage buffer

compatible with the chosen protease (e.g., for enterokinase: 50 mM Tris-HCl, 50 mM NaCl, 2

mM CaCl2, pH 8.0).

Add the protease (e.g., enterokinase) to the dialyzed protein solution and incubate at room

temperature or 4°C for a specified time (e.g., 16 hours) to cleave the hD5 from the TrxA tag.

3.4. Cation Exchange Chromatography:

After cleavage, dialyze the sample against a low-salt cation exchange buffer (e.g., 20 mM

MES, pH 6.0).

Equilibrate a cation exchange column (e.g., SP Sepharose) with the same buffer.

Load the dialyzed sample onto the column. The positively charged hD5 will bind to the

column, while the likely negatively charged TrxA tag and protease will flow through.

Wash the column with the low-salt buffer.

Elute the purified hD5 with a linear salt gradient (e.g., 0-1 M NaCl in 20 mM MES, pH 6.0).

Analyze fractions by SDS-PAGE and confirm the identity and purity of hD5 by mass

spectrometry.

Antimicrobial Activity Assay
This protocol describes a colony forming unit (CFU) reduction assay to determine the

bactericidal activity of the purified recombinant hD5.
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4.1. Bacterial Culture Preparation:

Grow the target bacterial strain (e.g., E. coli ATCC 25922) overnight in a suitable broth (e.g.,

Tryptic Soy Broth) at 37°C.[3]

Dilute the overnight culture in fresh broth and grow to mid-logarithmic phase (OD600 ≈ 0.5).

[3]

Wash the bacterial cells with a low-salt buffer (e.g., 10 mM sodium phosphate buffer, pH 7.4)

and resuspend to a final concentration of approximately 1-2 x 10^6 CFU/mL.[3]

4.2. Assay Procedure:

In a 96-well plate or microcentrifuge tubes, mix the bacterial suspension with serial dilutions

of the purified hD5. Include a control with buffer only.

Incubate the mixtures for a defined period (e.g., 2-3 hours) at 37°C.[15][19]

After incubation, serially dilute the samples in buffer and plate onto agar plates.

Incubate the plates overnight at 37°C.

Count the number of colonies on each plate to determine the CFU/mL.

The bactericidal activity is calculated as the reduction in CFU/mL in the presence of hD5

compared to the control.
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Caption: Logic of the fusion protein strategy for hD5 expression.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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